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Introduction

Octadecylamine (ODA), a long-chain primary amine, and its hydrochloride salt are versatile
molecules for the surface functionalization of nanopatrticles. The 18-carbon alkyl chain imparts
hydrophobicity, while the amine group provides a positive surface charge at physiological pH,
which is crucial for various biomedical applications. This positive charge enhances the
interaction of nanoparticles with negatively charged cell membranes, facilitating cellular uptake.
ODA functionalization is employed to improve the dispersibility of nanoparticles in organic
solvents, enhance their stability, and enable their use in drug and gene delivery systems.
These application notes provide detailed protocols for the functionalization of nanopatrticles
with octadecylamine, characterization methods, and an overview of relevant biological
pathways.

While protocols often specify the use of octadecylamine, the hydrochloride salt can be used as
a readily water-soluble source of the protonated amine. The functionalization ultimately results
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in a positively charged surface due to the protonation of the amine group in aqueous or

physiological environments.

Data Presentation

Successful functionalization with octadecylamine hydrochloride significantly alters the

physicochemical properties of nanoparticles. The following table summarizes expected

quantitative data from the characterization of nanoparticles before and after functionalization.
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Experimental Workflow for Nanoparticle
Functionalization

The following diagram outlines the general workflow for the functionalization of nanoparticles

with octadecylamine hydrochloride.
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General experimental workflow for nanoparticle functionalization.
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Cellular Uptake Signaling Pathway

The positive surface charge imparted by octadecylamine functionalization promotes cellular
uptake, primarily through endocytic pathways. The diagram below illustrates these general

mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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